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Compound of Interest

Compound Name: (Isocyanomethyl)cyclohexane

Cat. No.: B15323404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Isocyanatomethyl)cyclohexane,
focusing on the more prevalent and well-documented di-substituted isomers: 1,3-
Bis(isocyanatomethyl)cyclohexane and 1,4-Bis(isocyanatomethyl)cyclohexane. Due to the
limited available data on the mono-substituted (Isocyanomethyl)cyclohexane, this document
will primarily address the properties, synthesis, and reactivity of its di-isocyanate counterparts,
which are of significant interest in polymer chemistry and material science.

Chemical Identity and Properties

(Isocyanatomethyl)cyclohexane derivatives are aliphatic di-isocyanates. The cyclohexane ring
structure imparts unique properties to the polymers derived from them, such as enhanced
thermal stability and elasticity. The table below summarizes key quantitative data for the 1,3-

and 1,4- isomers.
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1,3- 1,4-
Property Bis(isocyanatomethyl)cycl Bis(isocyanatomethyl)cycl
ohexane ohexane
CAS Number 38661-72-2 10347-54-3
Molecular Formula C10H14N202 C10H14N202
Molecular Weight 194.23 g/mol 194.23 g/mol
Colorless to almost colorless
Appearance _
clear liquid
Density 1.101 g/mL at 25 °C
Refractive Index n20/D 1.485
Flash Point 113 °C (closed cup)
Vapor Pressure 0.4 mmHg at 98 °C

A less common mono-substituted variant, Cyclohexane, (isocyanomethylene)-, has a registered
CAS number of 41004-00-6. However, detailed physical and chemical properties for this
specific compound are not widely available.

Experimental Protocols
Synthesis of Bis(isocyanatomethyl)cyclohexane

A common industrial method for the synthesis of isocyanates is through phosgenation of the
corresponding amines. A patented method for the preparation of
bis(isocyanatomethyl)cyclohexane involves the following key steps:

» Salifying Step: Cyclohexyldimethylamine is mixed with hydrogen chloride in the presence of
an inert solvent to produce cyclohexyldimethylamine hydrochloride. The reaction
temperature is typically maintained around 25 °C.

e |socyanation Step: The resulting cyclohexyldimethylamine hydrochloride is then reacted with
phosgene. This step yields a mixture of bis(isocyanatomethyl)cyclohexane and
chloromethylisocyanatomethyl cyclohexane.
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» Separation and Purification: The final step involves the separation and purification of the
reaction mixture to isolate the bis(isocyanatomethyl)cyclohexane compaosition.

It is crucial to control the levels of metal impurities, such as iron and nickel, in the starting
materials to ensure the quality and stability of the final product.

Synthesis of Polyurethanes

Bis(isocyanatomethyl)cyclohexane isomers are used as monomers in the synthesis of
polyurethanes. The general procedure involves the reaction of the di-isocyanate with a polyol
(a compound with multiple hydroxyl groups) and a chain extender.

For instance, polyurethane elastomers can be synthesized by reacting 1,4-
Bis(isocyanatomethyl)cyclohexane with poly(oxytetramethylene) glycol and 1,4-butanediol.
These aliphatic isocyanate-based polyurethanes are noted for their increased resistance to
hydrolysis and thermal degradation, as well as greater light stability compared to their aromatic
counterparts.

Reactivity and Biological Interactions

The isocyanate group (-N=C=0) is highly electrophilic and reactive towards a variety of
nucleophiles. This high reactivity is fundamental to its use in polymer synthesis but also
underlies its toxicity, as it can readily react with biological macromolecules.

General Reactivity Pathway

Isocyanates react with compounds containing active hydrogen atoms, such as alcohols,
amines, and water. The reaction with alcohols forms urethane linkages, which is the basis for
polyurethane production. The reaction with amines yields urea derivatives, and the reaction
with water produces an amine and carbon dioxide.
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Caption: General reactivity of the isocyanate functional group.

In a biological context, the isocyanate group can react with nucleophilic functional groups found
on proteins, such as the amine groups of lysine residues and the hydroxyl groups of serine and
threonine. This can lead to the modification of protein structure and function, which is a basis
for the toxicity of isocyanates.

Synthesis Workflow Diagram

The following diagram illustrates the key stages in the synthesis of
bis(isocyanatomethyl)cyclohexane as described in the experimental protocol section.
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Caption: Workflow for the synthesis of bis(isocyanatomethyl)cyclohexane.

Applications in Research and Development

1,3-Bis(isocyanatomethyl)cyclohexane is utilized as a precursor in the synthesis of pressure-
sensitive adhesives with high optical transmittance, making them suitable for applications such
as foldable displays and wearable electronics. It also serves as a cross-linking agent to
enhance the durability of adhesives and coatings. Furthermore, its ability to form biodegradable
hydrogels opens up possibilities in controlled drug delivery systems. In the field of oncology
research, it has been used to fabricate niche-mimicking polymer hydrogels to identify molecular
targets for the treatment of pancreatic cancer.

1,4-Bis(isocyanatomethyl)cyclohexane is a reagent used in the manufacturing of
poly/thiourethane-based optical materials. Polyurethane elastomers based on both 1,3- and
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1,4-bis(isocyanatomethyl)cyclohexane have been shown to exhibit excellent mechanical and
dynamic viscoelastic properties.

While the primary applications of these compounds are in materials science, their high
reactivity warrants careful handling and consideration of their potential biological interactions in
any drug development or biomedical application context. The cyclohexane moiety offers a
scaffold that can be explored for the development of new molecules with potential biological
activities, as cyclohexane derivatives are known to possess diverse biological properties.

 To cite this document: BenchChem. [An In-depth Technical Guide to
(Isocyanatomethyl)cyclohexane Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323404#isocyanomethyl-cyclohexane-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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